N-(4-bromo-2-methylphenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide

Specification

• CAS No.: 663167-84-8
• Molecular Formula: C17H15BrN2O4S
• Molecular Weight: 423.3g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• Standard InChI: InChI=1S/C17H15BrN2O4S/c1-11-10-12(18)6-7-14(11)19-16(21)8-9-20-17(22)13-4-2-3-5-15(13)25(20,23)24/h2-7,10H,8-9H2,1H3,(H,19,21)
• Standard InChI Key: DDSCAOFOCIRKDS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O

Introduction

N-(4-bromo-2-methylphenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide is a complex organic compound belonging to the category of substituted amides. It features a benzisothiazole moiety, which is known for its diverse biological activities, including antimicrobial and anti-inflammatory properties. The presence of both bromine and a dioxido-benzisothiazole structure suggests potential pharmacological applications, making it an interesting compound for further research in pharmaceuticals.

Synthesis

The synthesis of N-(4-bromo-2-methylphenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide typically involves multiple steps, requiring careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. The specific synthesis protocol may vary, but generally, it involves the use of commercially available reagents and standard organic chemistry techniques.

Biological Activities and Potential Applications

Benzisothiazole derivatives, including N-(4-bromo-2-methylphenyl)-3-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanamide, are known for their diverse biological activities. These compounds can act as enzyme inhibitors or modulators by interacting with biological targets such as enzymes or receptors, potentially leading to altered enzymatic activity or cellular signaling pathways relevant in therapeutic contexts such as cancer treatment or inflammation control.

Potential Application	Mechanism of Action
Cancer Treatment	Enzyme inhibition/modulation
Inflammation Control	Interaction with biological targets